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Compound of Interest

Compound Name: 5-Chloropyridine-3-sulfonamide

CAS No.: 1334148-60-5

Cat. No.: B1373632

Get Quote

Executive Summary
5-Chloropyridine-3-sulfonamide (CAS: 1334148-60-5) is a critical heterocyclic building block

used primarily in fragment-based drug discovery (FBDD) and the synthesis of bioactive

sulfonamide scaffolds. Its structural utility lies in the orthogonal reactivity of the pyridine ring:

the electrophilic C-5 position allows for metal-catalyzed cross-coupling (Suzuki-Miyaura,

Buchwald-Hartwig), while the C-3 sulfonamide moiety serves as a stable polar pharmacophore

or a handle for further derivatization.

This guide analyzes the commercial landscape, revealing a bifurcated supply chain: while

milligram-scale quantities are available from catalog distributors, kilogram-scale procurement

typically requires custom synthesis or in-house conversion from the more widely available

sulfonyl chloride precursor.

Chemical Profile & Specifications
Table 1: Critical Quality Attributes (CQAs)
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Attribute Specification Notes

IUPAC Name
5-Chloropyridine-3-

sulfonamide

Distinct from 2-chloro or 4-

chloro isomers.

CAS Number 1334148-60-5

Warning: Do not confuse with

sulfonyl chloride (1060802-18-

7).

Molecular Formula C₅H₅ClN₂O₂S MW: 192.62 g/mol

SMILES
O=S(C1=CC(Cl)=CN=C1)

(N)=O

Useful for chemoinformatic

searches.

Appearance
White to off-white crystalline

solid

Discoloration indicates

hydrolysis or oxidation.

Solubility DMSO, DMF, Methanol
Poor solubility in non-polar

solvents (Hexane, DCM).

Purity Standard >95% (H-NMR), >98% (HPLC)
Key impurity: 5-Chloropyridine-

3-sulfonic acid.

Commercial Landscape & Supply Chain Strategy
The supply chain for 5-Chloropyridine-3-sulfonamide is tiered. High-throughput screening

(HTS) quantities are readily available, but process-scale volumes often face lead times of 4–8

weeks due to "make-to-order" status at major distributors.

Tier 1: Catalog Distributors (mg to g scale)
These suppliers maintain stock for immediate shipment, suitable for hit-to-lead optimization.

BLD Pharm: Primary stockist. Offers 1g and 5g packs.

BenchChem / Combi-Blocks: Often list inventory with 1-2 week lead times.

Enamine: Specializes in heterocyclic building blocks; likely source for library synthesis.

Tier 2: Bulk Precursor Sourcing (kg scale)
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For scale-up, purchasing the sulfonamide directly is cost-inefficient. The recommended

strategy is to purchase the precursor, 5-Chloropyridine-3-sulfonyl chloride (CAS 1060802-18-

7), which is produced industrially for Vonoprazan intermediates.

Suppliers: ChemicalBook lists bulk manufacturers like Career Henan Chemical and Dideu

Industries offering the chloride at ~$1000/kg (market dependent).

Procurement Decision Matrix

Quantity Needed

< 10 grams
(Discovery)

> 100 grams
(Process/Pilot)

Check Stock Status

Source Precursor:
5-Cl-Py-3-SO2Cl

(CAS 1060802-18-7)

Tier 1 Distributors
(BLD Pharm, Enamine)In Stock

Backorder > 4wks In-House Ammonolysis
(Low Cost, High Control)Internal Chem Capacity? Yes

Contract Manufacturing
(WuXi, Pharmaron)

Internal Chem Capacity? No

Click to download full resolution via product page

Figure 1: Strategic sourcing decision tree based on quantity and internal capability.

Technical Synthesis & Quality Control
If sourcing the precursor (CAS 1060802-18-7) for in-house conversion, strict control of the

ammonolysis step is required to prevent hydrolysis.

Synthetic Pathway
The industrial route typically proceeds from 3-aminopyridine via a Sandmeyer-type sulfonyl

chlorination, followed by amination.
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3-Aminopyridine
(Commodity)

Step 1: Chlorination & Diazotization
NaNO2, HCl/HBF4, then SO2/CuCl2

5-Chloropyridine-3-sulfonyl chloride
(CAS 1060802-18-7)

Highly Reactive/Corrosive

Step 2: Ammonolysis
NH3 (aq) or NH3 (gas) in THF/DCM

0°C -> RT

Impurity: Sulfonic Acid
(Hydrolysis Product)

H2O/Moisture

5-Chloropyridine-3-sulfonamide
(CAS 1334148-60-5)

Click to download full resolution via product page

Figure 2: Synthetic pathway emphasizing the moisture sensitivity of the sulfonyl chloride

intermediate.

Experimental Protocol (Ammonolysis)
Standard Operating Procedure for converting CAS 1060802-18-7 to CAS 1334148-60-5.

Setup: Charge a 3-neck round bottom flask with 5-Chloropyridine-3-sulfonyl chloride (1.0 eq)

and anhydrous THF (10 vol). Cool to 0°C under N₂ atmosphere.

Addition: Slowly sparge Ammonia gas or add NH₄OH (28% aq) (5.0 eq) dropwise. Note:

Aqueous ammonia is cheaper but increases hydrolysis risk; gas is preferred for high yield.

Reaction: Stir at 0°C for 1 hour, then warm to Room Temperature (RT) for 2 hours. Monitor

by TLC (EtOAc/Hexane 1:1) or LC-MS.
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Workup:

Concentrate solvent in vacuo.

Resuspend residue in water.[1]

Adjust pH to ~6-7 with dilute HCl (if excess NH₄OH used) to precipitate the product.

Filter the solid and wash with cold water.[1]

Purification: Recrystallization from Ethanol/Water if necessary.

Quality Control (QC) Parameters
HPLC Purity: >98% (Area %).

Method: C18 Column, Water/Acetonitrile gradient with 0.1% Formic Acid. The sulfonamide

is more polar than the chloride but less polar than the sulfonic acid.

H-NMR (DMSO-d6):

Look for three distinct aromatic protons for the pyridine ring (approx. δ 8.5 - 9.0 ppm

range).

Verify the broad singlet for the -SO₂NH₂ protons (approx. δ 7.5 ppm), which disappears

upon D₂O shake.

Absence of Impurity: Ensure no peaks correspond to the sulfonic acid (highly downfield

shift) or residual solvents.

Safety & Handling (EHS)
Hazard Classification (GHS):

H302: Harmful if swallowed.[2]

H315/H319: Causes skin and serious eye irritation.[2]

H335: May cause respiratory irritation.[2][3]
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Handling Precursor (Sulfonyl Chloride):

H314: Causes severe skin burns and eye damage. Strict PPE (Face shield, chemical

gloves) is mandatory when handling the chloride precursor.

Storage:

Store at +2°C to +8°C.

Keep under inert atmosphere (Argon/Nitrogen) to prevent oxidation or hydrolysis over

long-term storage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Bot Verification [rasayanjournal.co.in]

2. static.cymitquimica.com [static.cymitquimica.com]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1373632/docs?utm_src=pdf-body#commercial-availability-technical-profile-5-chloropyridine-3-sulfonamide
https://pubchem.ncbi.nlm.nih.gov/compound/5-Chloropyridine-3-sulfonyl-chloride
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB42594033.htm
https://www.benchchem.com/product/b1373632?utm_src=pdf-custom-synthesis#bc-rfq
https://rasayanjournal.co.in/vol-6/issue-3/6_Vol.6(3),%20196-200,%202013,RJC-1051.pdf
https://static.cymitquimica.com/products/54/pdf/sds-OR40335.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1373632?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. fishersci.com [fishersci.com]

4. 5-Chloropyridine-3-sulfonyl chloride | C5H3Cl2NO2S | CID 54594705 - PubChem
[pubchem.ncbi.nlm.nih.gov]

5. 5-chloropyridine-3-sulfonyl chloride | 1060802-18-7 [chemicalbook.com]

To cite this document: BenchChem. [Commercial Availability & Technical Profile: 5-
Chloropyridine-3-sulfonamide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1373632/docs#commercial-availability-technical-
profile-5-chloropyridine-3-sulfonamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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